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Compound of Interest

Compound Name: 3-Furoate

Cat. No.: B1236865

Get Quote

Executive Safety Summary
3-Furoate derivatives (specifically 3-Furoic Acid and Ethyl/Methyl 3-Furoate) serve as critical

intermediates in the synthesis of pharmaceutical APIs (e.g., Fluticasone furoate). While often

categorized as irritants, the furan moiety carries inherent risks of flammability and potential

genotoxicity that standard safety data sheets (SDS) may understate.

Core Safety Philosophy: Treat all liquid 3-furoates as Class 3 Flammables and Severe Irritants.

Treat solid 3-furoic acid as a Respiratory Sensitizer.
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Compound State
Primary
Hazard

Secondary
Hazard

GHS Signal

3-Furoic Acid Solid

Skin/Eye

Irritation (H315,

H319)

Respiratory

Irritation (H335)
WARNING

Ethyl 3-Furoate Liquid
Flammable

Liquid (H226)

Ocular Damage /

Volatile Organic
WARNING

Methyl 3-Furoate Liquid
Flammable

Liquid (H226)

Potential

Carcinogen

(Furan analog)

DANGER

Personal Protective Equipment (PPE) Specifications
The selection of PPE for 3-Furoate handling is governed by the state of matter and the

solvency power of the furan ring, which can permeate standard nitrile gloves over time.

A. Respiratory Protection[4][5][7][8][9][10][11]
Primary Control: All handling must occur within a certified Chemical Fume Hood (Face

velocity: 80–100 fpm).

Secondary (Powder Handling): If weighing solid 3-Furoic Acid outside a hood (not

recommended) or in a powder containment hood, use a P100 Particulate Respirator or a

PAPR with HEPA filters. Simple N95 masks offer insufficient protection against fine chemical

dusts in a high-throughput setting.

Secondary (Spill Cleanup): Full-face respirator with Organic Vapor/Acid Gas (OV/AG)

cartridges.

B. Dermal Protection (Glove Selection)
Furan derivatives are excellent organic solvents. Standard disposable nitrile gloves provide

only splash protection.
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Task Glove Material Thickness
Breakthrough
Time

Recommendati
on

General

Handling

Nitrile (Double

Gloved)
5 mil (min)

< 15 mins

(degradation)

Change

immediately

upon splash.

Immersion /

Synthesis

Laminate (Silver

Shield®)
Multi-layer > 480 mins

MANDATORY for

liquid handling.

Heavy Exposure
Viton / Butyl

Rubber
15-20 mil > 240 mins

Use for spill

cleanup or bulk

transfer.

C. Ocular & Body Protection[9][11][12][13]
Eyes: Chemical Splash Goggles (Indirect Vented). Note: Safety glasses are insufficient for

liquid furoates due to vapor irritation.

Body: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton). Synthetic

blends (polyester) are prohibited due to melting risks during flammability events.

Operational Logic & Workflows
PPE Selection Decision Tree
This logic ensures you select the correct barrier based on the specific derivative and task

intensity.
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Start: Identify 3-Furoate State

Is the substance Solid or Liquid?

Solid (3-Furoic Acid)

Solid

Liquid (Ethyl/Methyl Ester)

Liquid

Is dust generation likely?

Standard PPE:
Nitrile Gloves + Lab Coat + Safety Glasses

(Use Fume Hood)

No (Weighing inside hood)

High Dust PPE:
Double Nitrile + P100 Respirator

+ Goggles

Yes (Open bench/Milling)

Volume > 100 mL?

Splash PPE:
Double Nitrile (Change <15m)

+ FR Lab Coat + Goggles

No (Small Scale)

Immersion PPE:
Silver Shield (Laminate) Gloves

+ Face Shield + FR Coat

Yes (Bulk/Synthesis)

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on physical state and volume.

Experimental Protocols
Protocol A: Safe Weighing & Dispensing (Solid 3-Furoic
Acid)
Objective: Prevent inhalation sensitization and static discharge.

Engineering Setup: Verify Fume Hood certification. Place an anti-static mat and ionizer

inside the hood (furan powders can be static-prone).

PPE Donning: Put on FR lab coat, safety goggles, and double nitrile gloves.
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Transfer:

Open the container only inside the hood.

Use a disposable anti-static spatula.

Critical Step: Wipe the exterior of the weighing boat with a damp Kimwipe before removing

it from the hood to prevent tracking dust into the lab.

Decontamination: Wipe balance area with 10% soap solution, followed by water. Do not use

Acetone initially, as it may spread the furan residue if not fully removed.

Protocol B: Liquid Transfer (Ethyl 3-Furoate)
Objective: Mitigate flammability and skin absorption.

Grounding: Ensure all receiving vessels are grounded. Ethyl 3-furoate has a flash point of

~59°C (139°F), making it a Category 3 Flammable Liquid [1, 2].

Syringe Technique:

For volumes < 20 mL, use a glass syringe with a Luer-lock needle.

Avoid plastic syringes if possible, as furan derivatives can swell rubber plungers, causing

them to seize.

Cannula Transfer: For volumes > 100 mL, use positive pressure (Nitrogen) cannula transfer.

Never pour open containers of furan esters outside a hood.

Emergency Response: Spill Cleanup
In the event of a spill, immediate action prevents the vaporization of irritants.[1]

Spill Detected Assess Volume & Type

Small (< 50 mL)

Large (> 50 mL)

Absorb with Vermiculite
or Sand (Non-Combustible)

Evacuate Lab
Call EHS

Clean Surface with
Soap & Water

Dispose as
Hazardous Organic Waste
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Figure 2: Triage workflow for 3-Furoate spills. Note that organic absorbents (like paper towels)

should be avoided for large flammable spills; use clay or vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

2. Ethyl 3-furoate | C7H8O3 | CID 69201 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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